![molecular formula C16H12F2N4O B2990360 6-(4-fluorobenzyl)-3-((2-fluorophenyl)amino)-1,2,4-triazin-5(4H)-one CAS No. 898610-99-6](/img/structure/B2990360.png)
6-(4-fluorobenzyl)-3-((2-fluorophenyl)amino)-1,2,4-triazin-5(4H)-one
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Description
6-(4-fluorobenzyl)-3-((2-fluorophenyl)amino)-1,2,4-triazin-5(4H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.
Scientific Research Applications
Synthesis and Biological Activity
6-(4-fluorobenzyl)-3-((2-fluorophenyl)amino)-1,2,4-triazin-5(4H)-one is involved in the synthesis of biologically active molecules due to its pharmacophore properties. Research indicates the synthesis of various compounds from this molecule for potential antibacterial activities. For example, compounds synthesized from this molecule have shown promising antibacterial activity in concentrations as low as 10 µg/mL (Holla, Bhat, & Shetty, 2003).
Antioxidant Applications
Another study explored the synthesis of novel fluorine substituted α-amino phosphonic acids containing 1,2,4-triazin-5-one moiety. These compounds exhibited significant antioxidant properties, highlighting the potential of fluorine substituted compounds for therapeutic applications (Makki, Abdel-Rahman, & Alharbi, 2018).
Molecular Interactions and Analysis
Research into the molecular interactions of 1,2,4-triazole derivatives, including a fluoro derivative, has provided insights into various intermolecular interactions like C–H⋯O, C–H⋯π, and lp⋯π interactions. This detailed analysis supports the development of compounds with tailored properties for specific applications (Shukla, Mohan, Vishalakshi, & Chopra, 2014).
Antimicrobial Agents
Further studies have focused on the synthesis of new fluorinated amino-heterocyclic compounds bearing 1,2,4-triazin-3-yl moiety as antimicrobial agents. The compounds containing both nitro and fluorine elements exhibited high antimicrobial activity, underscoring the importance of specific substituents in enhancing biological activity (Bawazir & Abdel-Rahman, 2018).
properties
IUPAC Name |
3-(2-fluoroanilino)-6-[(4-fluorophenyl)methyl]-4H-1,2,4-triazin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2N4O/c17-11-7-5-10(6-8-11)9-14-15(23)20-16(22-21-14)19-13-4-2-1-3-12(13)18/h1-8H,9H2,(H2,19,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGOAIOZQHPZAHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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